Cas no 2090167-71-6 (Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate)

• Product name: Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate
• CAS No: 2090167-71-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6309700
• PubChem ID: 131474153

Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate
• 2090167-71-6
• EN300-6747832

• Inchi： 1S/C9H17NO3/c1-8(2,7(11)13-3)9(12)4-5-10-6-9/h10,12H,4-6H2,1-3H3
• InChI Key： RWXGEIAKJLBVRA-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)C(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate

Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate (CAS No. 2090167-71-6): An Overview

Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate (CAS No. 2090167-71-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This overview aims to provide a comprehensive understanding of the chemical properties, synthesis methods, and potential biological activities of Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate.

Chemical Structure and Properties

Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate is a derivative of pyrrolidine, a five-membered heterocyclic amine. The compound features a hydroxy group attached to the pyrrolidine ring and a methyl ester group on the propanoate side chain. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the hydroxy group can participate in hydrogen bonding, which can influence the compound's solubility and reactivity. The methyl ester group, on the other hand, can be readily hydrolyzed under basic conditions to form the corresponding carboxylic acid.

The molecular formula of Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate is C₁₀H₁₉NO₄, with a molecular weight of approximately 217.26 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate has been reported using various approaches, each with its own advantages and limitations. One common method involves the reaction of 3-hydroxypyrrolidine with methyl 2-bromo-2-methylpropanoate in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via nucleophilic substitution at the bromine atom, leading to the formation of the desired product.

An alternative synthetic route involves the condensation of 3-hydroxypyrrolidine with methyl acetoacetate followed by intramolecular cyclization. This method offers high yields and good regioselectivity, making it suitable for large-scale production. Recent advancements in catalytic methods have also been explored to improve the efficiency and environmental sustainability of the synthesis process.

Biological Activities and Potential Applications

Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate has shown promising biological activities that make it an attractive candidate for further research and development. One area of particular interest is its potential as a modulator of ion channels and receptors involved in neurological disorders. Studies have demonstrated that compounds with similar structures can selectively bind to specific ion channels, modulating their activity and potentially alleviating symptoms associated with conditions such as epilepsy and neuropathic pain.

In addition to its neurological applications, Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results for Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate have led to increased interest in advancing its development into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary data from these trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse effects reported.

Future research will focus on optimizing the formulation and delivery methods for Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate to enhance its bioavailability and therapeutic efficacy. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, which will be crucial for personalized medicine approaches.

Conclusion

In summary, Methyl 2-(3-hydroxypyrrolidin-3-yl)-2-methylpropanoate (CAS No. 2090167-71-6) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure provides a foundation for developing new therapeutic agents targeting neurological disorders, inflammatory diseases, and other conditions. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and improving patient outcomes.